5-((3,5-dichloropyridin-4-yl)thio)-N-(4-methoxyphenyl)-4-nitrothiophene-2-carboxamide
Cat. No. B8397984
M. Wt: 456.3 g/mol
InChI Key: AAUNMCCIUSOUMN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08680139B2
Procedure details
Prepared according to the procedure described for example 50 from 5-[(3,5-dichloro-4-pyridyl)sulfanyl]-4-nitro-thiophene-2-carbonyl chloride (120 mg, 0.33 mmol) and p-anisidine (60 mg, 0.39 mmol). The title compound was obtained as a solid (42 mg, 23% yield). 1H NMR (400 MHz, d6-DMSO) δ: 10.43 (1H, s), 9.00 (2H, s), 8.67 (1H, s), 7.56 (2H, m), 6.94 (2H, m), 3.73 (3H, s). MS m/z: 454.08, 456.02 [M+H]+.
Name
5-[(3,5-dichloro-4-pyridyl)sulfanyl]-4-nitro-thiophene-2-carbonyl chloride
Quantity
120 mg
Type
reactant
Reaction Step One
Name
Name
Yield
23%
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:3]=[N:4][CH:5]=[C:6]([Cl:20])[C:7]=1[S:8][C:9]1[S:13][C:12]([C:14](Cl)=[O:15])=[CH:11][C:10]=1[N+:17]([O-:19])=[O:18].[CH3:21][O:22][C:23]1[CH:28]=[CH:27][C:26]([NH2:29])=[CH:25][CH:24]=1>>[Cl:1][C:2]1[CH:3]=[N:4][CH:5]=[C:6]([Cl:20])[C:7]=1[S:8][C:9]1[S:13][C:12]([C:14]([NH:29][C:26]2[CH:27]=[CH:28][C:23]([O:22][CH3:21])=[CH:24][CH:25]=2)=[O:15])=[CH:11][C:10]=1[N+:17]([O-:19])=[O:18]
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Inputs
Step One
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Name
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5-[(3,5-dichloro-4-pyridyl)sulfanyl]-4-nitro-thiophene-2-carbonyl chloride
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Quantity
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120 mg
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Type
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reactant
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Smiles
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ClC=1C=NC=C(C1SC1=C(C=C(S1)C(=O)Cl)[N+](=O)[O-])Cl
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Step Two
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Name
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Quantity
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60 mg
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Type
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reactant
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Smiles
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COC1=CC=C(C=C1)N
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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Prepared
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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ClC=1C=NC=C(C1SC1=C(C=C(S1)C(=O)NC1=CC=C(C=C1)OC)[N+](=O)[O-])Cl
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Name
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Type
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product
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Smiles
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 42 mg | |
| YIELD: PERCENTYIELD | 23% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
